Cas no 29411-70-9 (9H-Purin-6-amine,9-(3-azido-3-deoxy-b-D-arabinofuranosyl)-)

9H-Purin-6-amine,9-(3-azido-3-deoxy-b-D-arabinofuranosyl)- structure
29411-70-9 structure
Product Name:9H-Purin-6-amine,9-(3-azido-3-deoxy-b-D-arabinofuranosyl)-
CAS No:29411-70-9
MF:C10H12N8O3
MW:292.254079818726
CID:285314
PubChem ID:4268099
Update Time:2025-04-19

9H-Purin-6-amine,9-(3-azido-3-deoxy-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-(3-azido-3-deoxy-b-D-arabinofuranosyl)-
    • 2-(6-aminopurin-9-yl)-4-azido-5-(hydroxymethyl)oxolan-3-ol
    • 1-(3-Azido-2-hydroxypropyl)uracil
    • 9-(2-Azido-2-deoxy-ss-D-arabinofuranosyl)adenin
    • 9-(3-azido-2-hydroxypropyl)uracil
    • AC1L44XC
    • CCRIS 3904
    • LS-188816
    • Uracil-1-yl
    • NSC98670
    • 29411-70-9
    • NSC-98670
    • DTXSID50951937
    • 9-(3-Azido-3-deoxypentofuranosyl)-9H-purin-6-amine
    • Inchi: 1S/C10H12N8O3/c11-8-6-9(14-2-13-8)18(3-15-6)10-7(20)5(16-17-12)4(1-19)21-10/h2-5,7,10,19-20H,1H2,(H2,11,13,14)
    • InChI Key: HTWSTKVLFZRAPM-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 292.10346
  • Monoisotopic Mass: 292.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.6
  • Topological Polar Surface Area: 134A^2

Experimental Properties

  • PSA: 168.07
  • LogP: -0.62804
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